2,7-Dimethoxy-5-methyl-4H-1-benzopyran-4-one

• CAS No.: 64030-79-1
• Molecular Formula: C12H12O4
• Molecular Weight: 220.22 g/mol
• IUPAC Name: 2,7-dimethoxy-5-methylchromen-4-one
• InChI: InChI=1S/C12H12O4/c1-7-4-8(14-2)5-10-12(7)9(13)6-11(15-3)16-10/h4-6H,1-3H3
• InChI Key: HGKHJBHXBPETEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1C(=O)C=C(O2)OC)OC

Description

2,7-Dimethoxy-5-methyl-4H-1-benzopyran-4-one is a chemical compound belonging to the class of benzopyran derivatives. These compounds are known for their diverse biological activities and are often studied for their potential therapeutic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,7-Dimethoxy-5-methyl-4H-1-benzopyran-4-one typically involves the condensation of appropriate phenolic compounds with methoxy-substituted benzaldehydes under acidic or basic conditions. The reaction is often catalyzed by acids such as hydrochloric acid or bases like sodium hydroxide .

Industrial Production Methods

Industrial production methods may involve the use of continuous flow reactors to optimize the yield and purity of the compound. Solvent extraction and crystallization techniques are employed to isolate and purify the final product .

Chemical Reactions Analysis

Types of Reactions

2,7-Dimethoxy-5-methyl-4H-1-benzopyran-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones.

Reduction: Reduction reactions can convert it into dihydro derivatives.

Substitution: Electrophilic substitution reactions can introduce different functional groups into the benzopyran ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Reagents like bromine or chlorine in the presence of a catalyst can facilitate substitution reactions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Dihydro derivatives.

Substitution: Halogenated benzopyran derivatives.

Scientific Research Applications

2,7-Dimethoxy-5-methyl-4H-1-benzopyran-4-one has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Studied for its potential antioxidant and anti-inflammatory properties.

Medicine: Investigated for its potential anticancer and antimicrobial activities.

Industry: Utilized in the development of dyes and pigments

Mechanism of Action

The mechanism of action of 2,7-Dimethoxy-5-methyl-4H-1-benzopyran-4-one involves its interaction with various molecular targets. It can inhibit specific enzymes and modulate signaling pathways, leading to its observed biological effects. For example, it may induce apoptosis in cancer cells by activating caspases and other apoptotic proteins .

Comparison with Similar Compounds

Similar Compounds

5-Hydroxy-7-methoxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one: Known for its anti-inflammatory properties.

5,7-Dimethoxy-2-phenyl-4H-1-benzopyran-4-one: Exhibits significant antioxidant activity.

Uniqueness

2,7-Dimethoxy-5-methyl-4H-1-benzopyran-4-one is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its dual methoxy groups and methyl substitution make it a valuable compound for various research applications .